Cas no 1806841-28-0 (4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine)

• Product Name: 4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine
• CAS No: 1806841-28-0
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4852850
• Update Time: 2025-07-24

4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine

• Inchi： 1S/C8H8F2N4/c9-8(10)7-5(3-12)6(13)1-4(2-11)14-7/h1,8H,2,11H2,(H2,13,14)
• InChI Key： MSGWDIGSHYCSJO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(CN)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0
• Topological Polar Surface Area: 88.7

Additional information on 4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine

Introduction to 4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine (CAS No. 1806841-28-0)

4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine, with the CAS number 1806841-28-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of multiple functional groups, including amino, cyano, and difluoromethyl substituents, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug development.

The aminomethyl group at the 6-position and the cyano group at the 3-position contribute to the compound's reactivity and potential interactions with biological targets. These features are particularly intriguing in the context of modern drug discovery, where targeted modulation of biological pathways often requires precise molecular interactions. The difluoromethyl group, located at the 2-position, is known to enhance metabolic stability and binding affinity, making it a valuable feature in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that 4-amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine may interact with enzymes and receptors involved in inflammatory and metabolic diseases. The compound's structural features align well with pockets on target proteins, suggesting potential therapeutic applications.

In particular, the combination of an amino group and an aminomethyl moiety allows for versatile chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility is crucial for optimizing pharmacokinetic parameters such as solubility, bioavailability, and tissue distribution. Researchers are exploring synthetic routes that incorporate this compound as a key intermediate to develop novel therapeutic agents.

The cyano group at the 3-position introduces a polar character to the molecule, which can influence its solubility and interaction with polar biological targets. This feature is particularly relevant in designing drugs that require efficient penetration across biological membranes while maintaining stability in biological fluids. Additionally, the electron-withdrawing nature of the cyano group can modulate electronic properties, affecting reactivity and binding affinity.

Another notable feature is the presence of a difluoromethyl group at the 2-position. This substituent is well-documented for its ability to improve metabolic stability by resisting oxidative degradation. Furthermore, it can enhance binding interactions by increasing lipophilicity and reducing conformational flexibility. These properties make 4-amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine an attractive scaffold for developing drugs with improved pharmacokinetic profiles.

Current research in medicinal chemistry emphasizes the importance of rational drug design, leveraging structural insights from known bioactive molecules. 4-Amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine exemplifies how strategic functionalization can yield compounds with multiple desirable properties. Its potential applications span across various therapeutic areas, including oncology, immunology, and neurology.

For instance, studies have indicated that pyridine derivatives can modulate signaling pathways involved in cancer progression. The specific arrangement of functional groups in 4-amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine suggests that it may interfere with key enzymes or receptors implicated in tumor growth and survival. Preclinical studies are underway to evaluate its efficacy and safety in animal models.

In addition to its potential as a lead compound, this molecule serves as a valuable building block for generating libraries of analogs through structure-based drug design (SBDD). High-throughput screening (HTS) techniques combined with virtual screening have accelerated the identification of promising candidates for further optimization.

The synthesis of 4-amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advances in synthetic methodologies have enabled researchers to introduce complex functionalities efficiently, reducing production costs and time-to-market for new drugs.

Ethical considerations are paramount in pharmaceutical research, ensuring that compounds like 4-amino-6-(aminomethyl)-3-cyano-2-(difluoromethyl)pyridine are developed responsibly. Collaborative efforts between academia and industry are fostering innovation while adhering to stringent regulatory guidelines.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic potential. As computational tools continue to evolve, so does our ability to predict biological activity accurately, paving the way for more targeted drug discovery efforts.